Due to the decline in functional capability, older adults are more likely to encounter excessively demanding environmental conditions (that result in stress and/or mobility limitation) than the ave...

William Whyte originally hypothesized that the presence of people in a public space would attract more people. Contemporary planners now refer to “sticky streets” as places where pedestrians are co...

A substantial body of research provides evidence for the role of parents in transferring pro-environmental attitudes, values, and behaviors to their children. However, little research has focused o...

Environmental problems could be reduced if individuals act pro-environmentally. Typically, studies have examined factors explaining pro-environmental behavior among adults, but not among children. ...

A prevailing marketing tactic, called cause-related marketing (CRM), involves donating to a charity contingent on consumer purchases. Building on moral licensing theory, the current research identi...

The present study employed a longitudinal survey experiment with American adults to investigate whether cognitive and emotional appraisals of messages about climate change related health risks would mediate the relationships between participants’ individual differences (in political ideology and health) and their perceived harm to self and support for climate change policies. The study found that liberals and people with poorer health evaluated the messages as more useful and interesting and generated more negative emotions toward the negative health consequences of climate change. In turn, they reported higher perceived harm to self from climate change and stronger support for climate policies, compared to conservatives and people with better health.

Road traffic accidents are among the top 10 causes of death globally. With regard to potential accidents, if driver reaction time (RT) can be reduced, drivers would have more time to assess the sit...

Adherence to public health messaging recommending physical distancing in public outdoor spaces during the early months of the COVID-19 pandemic and strategies to promote physical distancing are cur...

The study draws upon theory and research on behavior settings to understand how the built environment shapes selected aspects of behavior in a protracted refugee camp located in an urban area in Jo...

In recent years an increasing number of organizations have started to rethink their physical work environments and recognized the value of having activity-based workspaces (ABWs). This allows employees to choose freely between several work environments based on their specific task. There is growing debate amongst researchers about the effects of ABWs on employee behavior, but companies are still not aware of the options available or the consequences of moving to an ABW layout. This single-case, exploratory study uses 36 interviews and multiple data sources in a German organization leading in use of ABWs to generate insight into this topic. We develop a taxonomy of ABWs and analyze how various design parameters affect how people perform in ABWs regarding communication, leadership, working style, and work performance. We relate these findings to previous research and develop a cause-effects framework of ABWs. Against these findings, we generate recommendations for future research and practice.